![molecular formula C17H15N5O B7553526 N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide](/img/structure/B7553526.png)
N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide, also known as CPPC, is a chemical compound that has been the subject of numerous scientific studies due to its potential therapeutic applications. CPPC is a pyrazoline-based compound that has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects. In
Scientific Research Applications
N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and reduce the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).
In addition to its anti-inflammatory effects, this compound has also been shown to exhibit analgesic and antipyretic effects. Studies have shown that this compound can reduce pain and fever in animal models, suggesting that it may have potential as a treatment for pain and fever in humans.
Mechanism of Action
The mechanism of action of N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide is not fully understood, but it is thought to involve the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammation and immune responses. This compound has been shown to inhibit the activation of NF-κB and reduce the expression of pro-inflammatory cytokines, suggesting that it may act as an anti-inflammatory agent by inhibiting the NF-κB pathway.
Biochemical and Physiological Effects
This compound has been shown to exhibit a number of biochemical and physiological effects. In addition to its anti-inflammatory, analgesic, and antipyretic effects, this compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. Studies have also suggested that this compound may have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide in lab experiments is that it is relatively easy to synthesize and has been shown to be stable under a variety of conditions. However, one of the limitations of using this compound is that it has not yet been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.
Future Directions
There are numerous future directions for research on N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the investigation of the safety and efficacy of this compound in humans, particularly in the treatment of inflammatory and neurodegenerative diseases. Finally, there is a need for further studies to elucidate the mechanism of action of this compound and its potential as a therapeutic agent.
Synthesis Methods
N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide can be synthesized using a variety of methods, including the reaction of 5-cyclopropyl-2-phenylpyrazoline-3-carboxylic acid with hydrazine hydrate and acetic anhydride. The resulting product is then treated with phosphorus oxychloride, followed by reaction with 2-aminopyrazine to produce this compound. Other methods of synthesis include the reaction of 5-cyclopropyl-2-phenylpyrazoline-3-carboxylic acid with 2-aminopyrazine in the presence of triethylamine and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide.
properties
IUPAC Name |
N-(5-cyclopropyl-2-phenylpyrazol-3-yl)pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O/c23-17(15-11-18-8-9-19-15)20-16-10-14(12-6-7-12)21-22(16)13-4-2-1-3-5-13/h1-5,8-12H,6-7H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQAYSQXEQFUHLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=C2)NC(=O)C3=NC=CN=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.